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Compound of Interest

Compound Name: 3-Ethyl-2,2,5-trimethylhexane

Cat. No.: B14566198 Get Quote

An In-depth Guide to the Molecular Properties of 3-Ethyl-2,2,5-trimethylhexane

This document provides a detailed overview of the molecular formula and molecular weight of

the organic compound 3-Ethyl-2,2,5-trimethylhexane, intended for researchers, scientists,

and professionals in drug development.

Chemical Identity
IUPAC Name: 3-Ethyl-2,2,5-trimethylhexane

Molecular Formula and Weight
The fundamental characteristics of a molecule are its constituent atoms and its total mass.

These are summarized for 3-Ethyl-2,2,5-trimethylhexane below.

Determination of Molecular Formula
The molecular formula is derived from the compound's IUPAC name, which defines its

structure.

Parent Chain: The suffix "-hexane" indicates a six-carbon alkane chain.

Substituents:

"3-Ethyl-" indicates an ethyl group (-CH₂CH₃) attached to the third carbon.
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"2,2,5-trimethyl-" indicates three methyl groups (-CH₃) attached to the second and fifth

carbons.

Summing these components gives a total of 11 carbon atoms and 24 hydrogen atoms, leading

to the molecular formula C₁₁H₂₄.[1][2][3]

Calculation of Molecular Weight
The molecular weight (or molar mass) is the sum of the atomic weights of all atoms in the

molecule.[4][5][6] Using the atomic masses of carbon (approximately 12.011 u) and hydrogen

(approximately 1.008 u), the molecular weight is calculated as follows:

(11 × 12.011 u) + (24 × 1.008 u) = 132.121 u + 24.192 u = 156.313 u

This value is commonly expressed in grams per mole ( g/mol ) for macroscopic quantities.

Data Summary
The quantitative molecular data for 3-Ethyl-2,2,5-trimethylhexane is presented in the table

below for clear reference.

Property Value

Molecular Formula C₁₁H₂₄

Molecular Weight 156.31 g/mol [1]

Exact Mass 156.187800766 Da[1]

IUPAC Name 3-ethyl-2,2,5-trimethylhexane[1]

CAS Number 61868-76-6[1]

Logical Workflow for Molecular Weight
Determination
The process of determining a compound's molecular weight from its name follows a clear

logical progression. This workflow is visualized in the diagram below.
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Caption: Workflow for calculating molecular weight from IUPAC nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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